Cas no 3623-15-2 (1-phenylprop-2-yn-1-one)

• Product Name: 1-phenylprop-2-yn-1-one
• CAS No: 3623-15-2
• MF: C₉H₆O
• MW: 130.143342494965
• MDL: MFCD06661646
• CID: 44340
• PubChem ID: 77179
• Update Time: 2025-04-18

1-phenylprop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-propyn-1-one
• 1-phenylprop-2-yn-1-one
• 1-benzoyl-2-propyn-1-one
• 1-phenylprop-2-yn-1-olne
• 1-phenyl-prop-2-yn-1-one
• 1-phenyl-prop-2-yne-1-one
• Benzoylacetylene
• Ethyne, benzoyl-
• Ethynyl phenyl ketone
• Phenyl ethynyl ketone
• phenyl(3-(trifluoromethyl)-1H-pyrazol-5-yl)methanone
• Propiolophenone
• Propioloylbenzene
• Propynophenone
• 1-Phenylpropynone
• Propiolophenone(6CI,7CI,8CI)
• 1-Phenyl-1-oxo-2-propyne
• 1-Phenylpropyn-1-one
• 3-Oxo-3-phenylpropyne
• Ethyne,benzoyl-
• NSC 140267
• AS-75827
• NSC-140267
• 2-PROPYNOYLBENZENE
• CS-0072550
• J-505071
• A913656
• UNII-B1VA1ZWT28
• EN300-158078
• 1-Phenyl-2-propyn-1-one, >=95.0% (HPLC)
• B1VA1ZWT28
• DTXSID20189780
• 3623-15-2
• CHEMBL4541377
• Phenylethynyl ketone
• NSC140267
• AKOS004910122
• AB91942
• MFCD06661646
• 2-Propyn-1-one, 1-phenyl-
• F2145-0077
• SCHEMBL139423
• D94693
• DTXCID80112271
• STK688546
• Propiolophenone (8CI)

• MDL： MFCD06661646
• Inchi： 1S/C9H6O/c1-2-9(10)8-6-4-3-5-7-8/h1,3-7H
• InChI Key： JITPLZPWKYUTDM-UHFFFAOYSA-N
• SMILES： O=C(C#C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 130.04188
• Monoisotopic Mass: 130.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.073
• Boiling Point: 213.7°Cat760mmHg
• Flash Point: 76.6°C
• Refractive Index: 1.552
• PSA: 17.07
• LogP: 1.50250

1-phenylprop-2-yn-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives